Cas no 1396882-40-8 (N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1396882-40-8
• MF: C₁₈H₁₅N₃O₂S₂
• MW: 369.460601091385
• CID: 6378051
• PubChem ID: 71781339
• Update Time: 2025-05-20

N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide
• N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• 1396882-40-8
• N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• AKOS024522577
• F5854-2678

• Inchi： 1S/C18H15N3O2S2/c22-18(13-5-6-16-17(11-13)20-25-19-16)21(12-14-3-1-9-23-14)8-7-15-4-2-10-24-15/h1-6,9-11H,7-8,12H2
• InChI Key： SOOAOVYZAMTIRO-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(N(CC3=CC=CO3)CCC3SC=CC=3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 369.06056908g/mol
• Monoisotopic Mass: 369.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 116Ų

Additional information on N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Research Briefing on N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1396882-40-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1396882-40-8). This molecule, characterized by its unique heterocyclic structure, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further drug development.

The compound's structure features a benzothiadiazole core, which is known for its electron-accepting properties and has been widely utilized in the design of fluorescent probes and optoelectronic materials. The incorporation of furan and thiophene moieties further enhances its versatility, enabling interactions with various biological targets. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact.

In terms of biological activity, preliminary studies have demonstrated that N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide exhibits notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, in vitro assays have shown significant suppression of cyclooxygenase-2 (COX-2) activity, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its interaction with certain G-protein coupled receptors (GPCRs) has been investigated, revealing a modulatory effect that could be exploited for neurological disorders.

Mechanistic studies have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding modes of this compound with its target proteins. These investigations have provided valuable insights into the structural determinants of its activity, facilitating the design of derivatives with improved potency and selectivity. Furthermore, computational modeling has predicted favorable pharmacokinetic properties, including moderate bioavailability and metabolic stability, which are critical for its progression into preclinical development.

Recent patent filings highlight the growing commercial interest in this compound, with several pharmaceutical companies exploring its potential as a lead molecule for novel therapeutics. Collaborative efforts between academia and industry have accelerated the translation of basic research findings into applied innovations. For example, a recent partnership has focused on developing prodrug versions of this compound to enhance its delivery and efficacy in vivo.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and off-target effects. Ongoing toxicological studies aim to address these concerns, with preliminary data indicating a favorable toxicity window at therapeutic doses. Future research directions include expanding the scope of its biological evaluations, optimizing synthetic routes for large-scale production, and exploring its potential in combination therapies.

In conclusion, N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with its synthetic accessibility, make it a valuable scaffold for further investigation. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential and address the remaining scientific and regulatory hurdles.